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Compound of Interest

Compound Name: m-PEG750-Br

Cat. No.: B15541402

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

methoxy-polyethylene glycol-bromide with an average molecular weight of 750 (m-PEG750-
Br). The information presented herein is crucial for ensuring laboratory safety and maintaining

the integrity of research involving this compound. m-PEG750-Br is a monofunctional PEG

derivative utilized in a variety of applications, including bioconjugation, drug delivery, and

surface functionalization.[1] While generally considered to have low toxicity, adherence to

proper handling procedures is essential.

Physicochemical and Hazard Information
The following tables summarize the key physical, chemical, and hazard properties of m-
PEG750-Br and related PEG compounds. This data is essential for risk assessment in a

laboratory setting.

Table 1: Physical and Chemical Properties
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Property Value

Appearance White solid

Odor Odorless[2][3]

pH 4-7 (5% aqueous solution)[3]

Melting Point/Range 55 - 60 °C / 131 - 140 °F (for PEG 8000)[2]

Boiling Point/Range No information available[2][3]

Flash Point 270 °C / 518 °F (for PEG 8000)[2]

Solubility Soluble in water[4]

Stability Stable under normal conditions[2][3]

Table 2: Hazard Identification and Classification

Hazard Classification

GHS Classification
Not classified as a hazardous substance or

mixture

Potential Health Effects

May cause respiratory tract irritation upon

inhalation.[5] May cause skin and eye irritation

upon prolonged contact.[6]

Incompatible Materials Strong oxidizing agents[2][3]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO2)

upon thermal decomposition[2][3]

Experimental Protocols: Toxicity Assessment of
Polyethylene Glycols
While specific toxicity studies for m-PEG750-Br are not readily available, the following outlines

a general experimental protocol for assessing the toxicity of high-molecular-weight PEGs in

animal models, based on published research.[7][8][9]
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Objective: To evaluate the systemic toxicity of high-molecular-weight PEGs following repeated

administration in a rodent model.

Materials:

Test substance (e.g., 20, 40, or 60 kDa PEG)

Vehicle (e.g., saline)

Sprague Dawley rats (equal numbers of males and females)

Standard laboratory equipment for injections, blood collection, and tissue processing.

Methodology:

Animal Acclimation: Acclimate animals to laboratory conditions for at least one week prior to

the study.

Dosing:

Divide animals into treatment and control groups (e.g., 12 rats per sex per group).

Administer the test substance via a clinically relevant route (e.g., subcutaneous or

intravenous injection) at a specified dose (e.g., 100 mg/kg body weight).[7][8][9]

Administer doses on a recurring schedule (e.g., once a week for 24 weeks).[7][8][9]

The control group receives the vehicle only.

Clinical Observations: Monitor animals for any signs of toxicity, including changes in body

weight, food consumption, and overall health, throughout the study period.

Blood and Urine Analysis:

Collect blood samples at specified intervals to analyze for hematology, clinical chemistry

parameters (e.g., triglycerides), and the presence of anti-PEG antibodies (IgM and IgG).[7]

[8][9]
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Collect urine and feces to determine the excretion profile of the PEG.[7][8][9]

Necropsy and Histopathology:

At the end of the study, perform a full necropsy on all animals.

Collect major organs and tissues (e.g., spleen, lymph nodes, lungs, ovaries/testes, choroid

plexus).

Process tissues for histopathological examination to assess for any treatment-related

changes, such as vacuolation or inflammation.[7][8][9]

Safe Handling and Storage Workflow
Proper handling and storage are critical to ensure the safety of laboratory personnel and the

integrity of the compound. The following diagram illustrates a recommended workflow for the

safe handling of m-PEG750-Br.
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Receipt and Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store at -20°C in a Dry,
Well-Ventilated Area

Don Appropriate PPE:
Lab Coat, Safety Goggles,
Chemical-Resistant Gloves

Weigh Compound in a
Well-Ventilated Area or Fume Hood

Perform Experimental Work

Segregate m-PEG750-Br Waste

Place in a Labeled,
Leak-Proof Container

Dispose via Licensed
Waste Disposal Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of m-PEG750-Br.
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Personal Protective Equipment (PPE) and First Aid
Table 3: Recommended Personal Protective Equipment

Protection Type Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][3]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

No protective equipment is needed under

normal use conditions with adequate ventilation.

[2][10] If dust is generated, a particle filter

respirator may be necessary.[2]

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[2][6]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Get medical attention if irritation

develops or persists.[2][6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2][6]
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Spill and Disposal Procedures
Spill Cleanup: In the event of a spill, ensure adequate ventilation and wear appropriate PPE.[2]

For solid spills, sweep up and shovel into suitable containers for disposal, avoiding dust

formation.[2] For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a

suitable container for disposal.[3]

Waste Disposal: Waste material must be disposed of in accordance with national and local

regulations. Do not mix with other waste. Handle uncleaned containers as you would the

product itself. Contact a licensed professional waste disposal service to dispose of this

material.[11][12]

Disclaimer: The information provided in this guide is intended for informational purposes only

and is based on currently available data for m-PEG750-Br and related compounds. It is the

responsibility of the user to conduct a thorough risk assessment and to implement appropriate

safety measures for their specific laboratory conditions. Always consult the most up-to-date

Safety Data Sheet (SDS) for the specific product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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